Cas no 605638-18-4 (N-(3-Chlorophenyl)-N-[2-(2-methylbutan-2-ylamino)-2-oxoethyl]thiadiazole-4-carboxamide)

• Product Name: N-(3-Chlorophenyl)-N-[2-(2-methylbutan-2-ylamino)-2-oxoethyl]thiadiazole-4-carboxamide
• CAS No: 605638-18-4
• MF: C₁₆H₁₉ClN₄O₂S
• MW: 366.865660905838
• CID: 852179
• Update Time: 2023-08-02

N-(3-Chlorophenyl)-N-[2-(2-methylbutan-2-ylamino)-2-oxoethyl]thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxamide,N-(3-chlorophenyl)-N-[2-[(1,1-dimethylpropyl)amino]-2-oxoethyl]-(9CI)
• N-(3-chlorophenyl)-N-[2-(2-methylbutan-2-ylamino)-2-oxoethyl]thiadiazole-4-carboxamide
• 1,2,3-thiadiazole-4-carboxamide,n-(3-chlorophenyl)-n-[2-[(1,1-dimethylpropyl)amino]-2-oxoethyl]-
• N-(3-Chlorophenyl)-N-[2-(2-methylbutan-2-ylamino)-2-oxoethyl]thiadiazole-4-carboxamide

• Inchi： 1S/C16H19ClN4O2S/c1-4-16(2,3)18-14(22)9-21(12-7-5-6-11(17)8-12)15(23)13-10-24-20-19-13/h5-8,10H,4,9H2,1-3H3,(H,18,22)
• InChI Key： NYZIASPHRTWEBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C(C1=CSN=N1)=O)CC(NC(C)(C)CC)=O

Computed Properties

• Exact Mass: 366.092
• Monoisotopic Mass: 366.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103